[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl][(thiophen-2-yl)methyl]amine hydrochloride

• IUPAC Name: 2-(5-fluoro-2-methyl-1H-indol-3-yl)-N-(thiophen-2-ylmethyl)ethanamine;hydrochloride
• InChI: InChI=1S/C16H17FN2S.ClH/c1-11-14(6-7-18-10-13-3-2-8-20-13)15-9-12(17)4-5-16(15)19-11;/h2-5,8-9,18-19H,6-7,10H2,1H3;1H
• InChI Key: RLPIFQCWLWSFEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1)C=CC(=C2)F)CCNCC3=CC=CS3.Cl
• Molecular Formula: C16H18ClFN2S
• Molecular Weight: 324.8 g/mol
• CAS No.: 1351623-10-3

Description

[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl][(thiophen-2-yl)methyl]amine hydrochloride is a useful research compound. Its molecular formula is C16H18ClFN2S and its molecular weight is 324.84. The purity is usually 95%.
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Scientific Research Applications

Chemical Properties and Synthesis

The compound's chemical structure allows for its involvement in diverse chemical reactions, contributing to the synthesis of complex molecules. For instance, its indolyl and thiophenyl components make it a candidate for forming heterocyclic compounds with potential biological activities. Research has shown that modifications of the indolyl group can lead to compounds with significant pharmacological properties, including antimicrobial and antifungal activities (Pejchal et al., 2015). Additionally, the thiophenyl group contributes to the molecule's electronic properties, making it a subject of interest in materials science for applications such as organic semiconductors and photovoltaic materials (Silva et al., 2014).